Cas no 1007038-60-9 (1-(6-CHLORO-3-PYRIDAZINYL)-4-(1H-1,2,4-TRIAZOL-1-YL)-1H-PYRAZOL-5-OL)

• Product Name: 1-(6-CHLORO-3-PYRIDAZINYL)-4-(1H-1,2,4-TRIAZOL-1-YL)-1H-PYRAZOL-5-OL
• CAS No: 1007038-60-9
• MF: C₉H₆ClN₇O
• MW: 263.643238544464
• CID: 5265602
• Update Time: 2025-07-16

1-(6-CHLORO-3-PYRIDAZINYL)-4-(1H-1,2,4-TRIAZOL-1-YL)-1H-PYRAZOL-5-OL Chemical and Physical Properties

Names and Identifiers

• 1-(6-chloro-3-pyridazinyl)-4-(1H-1,2,4-triazol-1-yl)-1H-pyrazol-5-ol
• 2-(6-chloropyridazin-3-yl)-4-(1,2,4-triazol-1-yl)-1H-pyrazol-3-one
• 1-(6-chloropyridazin-3-yl)-4-(1H-1,2,4-triazol-1-yl)-1H-pyrazol-5-ol
• 1H-Pyrazol-5-ol, 1-(6-chloro-3-pyridazinyl)-4-(1H-1,2,4-triazol-1-yl)-
• 1-(6-CHLORO-3-PYRIDAZINYL)-4-(1H-1,2,4-TRIAZOL-1-YL)-1H-PYRAZOL-5-OL

• Inchi： 1S/C9H6ClN7O/c10-7-1-2-8(15-14-7)17-9(18)6(3-12-17)16-5-11-4-13-16/h1-5,12H
• InChI Key： KWKHZTXVXINBEQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(N=N1)N1C(C(=CN1)N1C=NC=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 0.6
• Topological Polar Surface Area: 88.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on 1-(6-CHLORO-3-PYRIDAZINYL)-4-(1H-1,2,4-TRIAZOL-1-YL)-1H-PYRAZOL-5-OL

Comprehensive Overview of 1-(6-CHLORO-3-PYRIDAZINYL)-4-(1H-1,2,4-TRIAZOL-1-YL)-1H-PYRAZOL-5-OL (CAS No. 1007038-60-9)

The compound 1-(6-CHLORO-3-PYRIDAZINYL)-4-(1H-1,2,4-TRIAZOL-1-YL)-1H-PYRAZOL-5-OL, identified by its CAS No. 1007038-60-9, is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a pyridazine core and a 1,2,4-triazole moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors.

In recent years, the demand for novel heterocyclic compounds like 1-(6-CHLORO-3-PYRIDAZINYL)-4-(1H-1,2,4-TRIAZOL-1-YL)-1H-PYRAZOL-5-OL has surged, driven by advancements in drug discovery and crop protection. The compound's chloropyridazine and triazole functionalities are known to exhibit antimicrobial, antifungal, and insecticidal properties, aligning with current trends in sustainable agriculture and precision medicine. This has led to increased searches for "pyridazine derivatives in agrochemicals" and "triazole-based drug candidates" across scientific databases.

The synthesis of CAS No. 1007038-60-9 typically involves multi-step organic reactions, including condensation and cyclization processes. Its molecular weight and logP value suggest favorable pharmacokinetic properties, making it a subject of interest in medicinal chemistry. Recent studies have explored its potential as a kinase inhibitor, with queries like "pyridazine-triazole hybrids as kinase inhibitors" gaining traction in academic circles. The compound's solubility and stability under physiological conditions further enhance its applicability.

From an industrial perspective, 1-(6-CHLORO-3-PYRIDAZINYL)-4-(1H-1,2,4-TRIAZOL-1-YL)-1H-PYRAZOL-5-OL is often discussed in the context of green chemistry. Researchers are investigating eco-friendly synthesis routes to reduce waste and energy consumption, addressing global concerns about sustainable chemical production. Searches for "green synthesis of heterocyclic compounds" and "biodegradable agrochemical intermediates" reflect this shift in focus.

Analytical characterization of CAS No. 1007038-60-9 employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's purity and structural integrity, critical for regulatory approval in pharmaceutical applications. The rise of computational tools has also spurred interest in "in silico modeling of pyridazine-triazole interactions," enabling faster screening of derivatives.

In conclusion, 1-(6-CHLORO-3-PYRIDAZINYL)-4-(1H-1,2,4-TRIAZOL-1-YL)-1H-PYRAZOL-5-OL represents a versatile chemical entity with broad potential. Its relevance to cutting-edge research areas ensures continued exploration, as evidenced by growing literature and patent filings. For those seeking deeper insights, keywords like "pyridazine-triazole synergy" and "CAS 1007038-60-9 applications" offer valuable entry points into this dynamic field.